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Compound of Interest

Acetamide, N-9-acridinyl-N-
Compound Name:

methyl-
CAS No.: 61299-62-5
Cat. No.: B15216310

Get Quote

Executive Summary & Chemical Architecture

Acetamide, N-9-acridinyl-N-methyl- (also known as N-(Acridin-9-yl)-N-methylacetamide) is a
specialized acridine derivative often utilized in the synthesis of DNA-intercalating agents and
antitumor candidates (e.g., Amsacrine analogs). Unlike standard reagents, this compound
possesses a planar tricyclic acridine chromophore capable of inserting itself between DNA
base pairs.

This guide replaces standard, often vague Safety Data Sheets (SDS) with a mechanism-based
risk management protocol. It assumes the compound is a potent mutagen and topoisomerase
inhibitor until proven otherwise.

Molecular Identity Table
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Property Specification Technical Note

Unique identifier for inventory

CAS Number 61299-62-5 o
verification.
_ Relevant for molarity
Molecular Weight 250.30 g/mol ) )
calculations in stock prep.
Yellow/Orange Crystalline Color arises from the acridine

Physical State ) )
Solid conjugated system.

Poorly soluble in water.
Solubility DMSO, DMF, Methanol Hydrophobic nature requires
organic solvent for stock.

. _ N Acridines can undergo photo-
Stability Light Sensitive o ) )
oxidation; store in amber vials.

Hazard Characterization: The Mechanism of Toxicity

Standard H-codes (e.g., H351, H341) are insufficient for research planning. You must
understand why this molecule is dangerous to design effective barriers.

The Intercalation Threat

The core hazard lies in the 9-aminoacridine pharmacophore. The planar structure allows the
molecule to slide (intercalate) between the stacked base pairs of the DNA double helix.[1]

o Frameshift Mutagenesis: The physical presence of the acridine ring distorts the DNA helix.
During replication, this distortion can cause DNA polymerase to "slip," leading to the insertion
or deletion of base pairs (frameshift), which destroys the genetic code downstream.

» Topoisomerase Il Poisoning: In biological systems, these derivatives stabilize the "cleavable
complex" formed by Topoisomerase Il and DNA, preventing DNA religation and triggering
apoptosis (cell death).

Visualizing the Pathway
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The following diagram illustrates the biological cascade triggered by exposure, highlighting why
barrier protection is non-negotiable.
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Figure 1: Mechanism of Action. The planar acridine moiety intercalates into DNA, leading to
frameshift mutations and Topoisomerase |I-mediated strand breaks.

Handling & Containment Strategy: A Self-Validating
System

Core Directive: Treat this substance as a "Zero Exposure" agent. Do not rely on standard latex

gloves.

Engineering Controls

» Primary Barrier: All weighing and solubilization must occur within a Chemical Fume Hood or
Class Il Biological Safety Cabinet (if sterile prep is required).

» Static Control: Acridine powders are often electrostatic. Use an anti-static gun or ionizer
during weighing to prevent powder dispersal.

Personal Protective Equipment (PPE) Matrix

e Hands: Double-gloving is mandatory.

o Inner Layer: Nitrile (4 mil).
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o OQuter Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) if handling concentrated
stock solutions (>10 mM).

o Respiratory: If weighing outside a hood (strictly prohibited), a P100/N100 respirator is
required.

o Eyes: Chemical splash goggles. Safety glasses are insufficient for powders that can sublime
or disperse.

Experimental Protocol: Safe Solubilization

This workflow ensures the compound is contained from the moment the vial is opened until it is
in a stable solution.

Start: Solid Reagent

Prep: Fume Hood +
Double Nitrile Gloves

Weighing: Use Closed
Balance or Tared Vial

Minimize Dust \ Contaminated Spatulas

Add Solvent (DMSO) Solid Waste:

Inject through Septum if possible Incineration Bin

Vortex/Sonicate
(Keep Vial Closed)

Stock Solution Created

Label: 'MUTAGEN'
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Figure 2: Safe Solubilization Workflow. Emphasizes containment during the critical solid-to-
liquid transition phase.

Emergency Response & Deactivation

Standard laboratory cleaners (ethanol, soap) do not destroy the acridine ring; they merely
spread the mutagen. You must chemically degrade the chromophore.

Decontamination Solution (The "Pink Solution™)

To deactivate spills or clean glassware, use a strong oxidation system:

Preparation: Mix 0.1 M Potassium Permanganate (
) in 1 M Hydrochloric Acid (

).

Application: Apply to the contaminated surface. The purple solution should turn brown
(Manganese dioxide) as it oxidizes the organic material.

Contact Time: Allow to sit for 15-30 minutes.

Neutralization: Neutralize with Ascorbic Acid or Sodium Metabisulfite (solution turns
colorless) before disposal.

First Aid[2]

o Skin Contact: Wash immediately with soap and water for 15 minutes.[2][3] Do not use
ethanol, as it may increase skin permeability to the lipophilic acridine.

e Eye Contact: Flush for 15 minutes. Seek medical attention immediately; acridines can bind to
corneal DNA.

Storage & Stability

o Temperature: Store solid at -20°C.
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 Light: Protect from light. Acridines are fluorophores and can degrade or generate singlet
oxygen upon UV/Vis irradiation.

o Solution Stability: DMSO stocks are generally stable for 3-6 months at -20°C. Avoid repeated
freeze-thaw cycles; aliquot into single-use vials.
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(Note: Specific LD50 data for CAS 61299-62-5 is not available in public toxicology registries.
Hazard data is extrapolated from the structural activity relationship (SAR) of 9-aminoacridine
and Amsacrine.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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